Cas no 84909-81-9 ( )

• Product Name: &nbsp
• CAS No: 84909-81-9
• MF: C₁₂H₁₅NO₇
• MW: 285.250004053116
• CID: 989781
• PubChem ID: 54694525
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• [3,4-dihydroxy-5-(4-hydroxy-2-oxopyridin-1-yl)oxolan-2-yl]methyl acetate
• 2(1H)-Pyridinone, 1-(5-O-acetyl-.beta.-D-ribofuranosyl)-4-hydroxy-
• 1-(5-O-Acetylpentofuranosyl)-4-hydroxypyridin-2(1H)-one
• NSC-329943
• 84909-81-9
• ZINC01574785
• NSC329943
• DTXSID10715931
• DS-003207
•  

• Inchi： 1S/C12H15NO7/c1-6(14)19-5-8-10(17)11(18)12(20-8)13-3-2-7(15)4-9(13)16/h2-4,8,10-12,15,17-18H,5H2,1H3
• InChI Key： KOLJNQLIZYHEAI-UHFFFAOYSA-N
• SMILES： O1C(C(C(C1COC(C)=O)O)O)N1C=CC(=CC1=O)O

Computed Properties

• Exact Mass: 285.08485182g/mol
• Monoisotopic Mass: 285.08485182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 117Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds